N-(3-Oxo-3-spiro[1,2-dihydroindene-3,2'-morpholine]-4'-ylpropyl)prop-2-enamide

• IUPAC Name: N-(3-oxo-3-spiro[1,2-dihydroindene-3,2'-morpholine]-4'-ylpropyl)prop-2-enamide
• InChI: InChI=1S/C18H22N2O3/c1-2-16(21)19-10-8-17(22)20-11-12-23-18(13-20)9-7-14-5-3-4-6-15(14)18/h2-6H,1,7-13H2,(H,19,21)
• InChI Key: OBOYKTIWAPVUCW-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCCC(=O)N1CCOC2(C1)CCC3=CC=CC=C23
• Molecular Formula: C18H22N2O3
• Molecular Weight: 314.4 g/mol

Description

Spiro compounds are molecules containing two rings with only one shared atom. They have attracted significant interest in medicinal chemistry due to their numerous biological activities attributed primarily to their versatility and structural similarity to important pharmacophore centers.

Synthesis Analysis

The development of novel synthetic strategies to form new chemical entities in a stereoselective manner is an ongoing significant objective in organic and medicinal chemistry. This includes the development of new stereoselective approaches to spirocyclic oxindoles with spiro-3- to 8-membered rings.

Molecular Structure Analysis

Spirocyclic compounds are inherently highly 3-dimensional structures. The shared tetrahedral sp3-carbon atom positions the planes of the 2 rings orthogonally.

Chemical Reactions Analysis

Spiro compounds have been found to act as antioxidants (AO), substances that may prevent damage caused by reactive oxygen species (ROS) and reactive nitrogen species (RNS).

Physical And Chemical Properties Analysis

Spirocyclic compounds can improve certain physicochemical properties such as lipophilicity, aqueous solubility, and metabolic stability, in comparison to the respective monocyclic structure.

Mechanism of Action

The mechanism of action of spiro compounds is often related to their antioxidant activities. They have been found to exhibit various antioxidant activities.

Future Directions

The application of spirocyclic structures in drug discovery has seen a dramatic increase in attention in recent years, alongside major developments in their synthetic chemistry. They are being incorporated into more molecules with pharmacological applications, such as antidiabetic, anticancer, anti-Alzheimer’s, and in some cases, they have been successfully developed as commercial drugs.